ADH-353

self-assembly peptidomimetic vesicles supramolecular therapeutics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H38N8O6
Molecular Weight 570.6 g/mol
Cat. No. B15622716
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Technical Parameters


Basic Identity
Product NameADH-353
Molecular FormulaC27H38N8O6
Molecular Weight570.6 g/mol
Structural Identifiers
InChIInChI=1S/C27H38N8O6/c1-3-5-10-33-17-20(14-24(33)27(38)41-4-2)31-25(36)22-13-19(16-32(22)11-6-8-28)30-26(37)23-15-21(35(39)40)18-34(23)12-7-9-29/h13-18H,3-12,28-29H2,1-2H3,(H,30,37)(H,31,36)
InChIKeyLBVWAZBMSWWSQL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ADH-353: Aβ42 Fibrillation Inhibitor and Clearance Agent


ADH-353 (CAS 2711712-81-9) is a tris-pyrrolamide peptidomimetic belonging to the N-substituted oligopyrrolamide class. It was shortlisted from a small library of positively charged N-substituted oligopyrrolamides for its notable ability to inhibit Aβ fibrillation, disintegrate intracellular cytotoxic Aβ oligomers, and alleviate Aβ-induced cytotoxicity in SH-SY5Y and N2a neuronal cell models [1]. Unlike conventional monomeric small-molecule inhibitors, ADH-353 contains one hydrophobic N-butyl and two hydrophilic N-propylamine side chains, enabling it to self-assemble into functional vesicles under physiological conditions [1]. A subsequent molecular dynamics study elucidated the atomic-level mechanism: ADH-353 binds strongly to the Aβ42 fibril (ΔGbinding = −142.91 ± 1.61 kcal/mol) via electrostatic interactions between its positively charged N-propylamine side chains and key acidic residues (Glu3, Glu11, Glu22, Asp7, Asp23) of the Aβ42 fibril, leading to β-strand disruption and helical reorganization [2].

Supramolecular vesicle system for Aβ42 fibrillation inhibition and aggregate clearance studies
Neuronal viability rescue context in SH-SY5Y and N2a Aβ42 cytotoxicity models
MD-derived binding affinity reference for structure-based Aβ42 inhibitor design

Why ADH-353 Cannot Be Substituted


Aβ fibrillation inhibitors are a heterogeneous class spanning polyphenols (e.g., EGCG, curcumin), glycosaminoglycan mimetics (e.g., tramiprosate), molecular tweezers (e.g., CLR01), and peptide-based inhibitors, each with distinct mechanisms, stoichiometries, and cellular outcomes. In-class oligopyrrolamides such as ADH-101 are optimized for IAPP aggregation in type 2 diabetes models and lack demonstrated activity against Aβ42 [1]. Even among Aβ-targeting oligopyrrolamides, the specific balance of hydrophobic and cationic side chains dictates vesicle-forming propensity, fibril-binding affinity, and cellular rescue efficacy [2]. ADH-353's unique combination of (i) spontaneous vesicle self-assembly, (ii) simultaneous fibrillation inhibition and aggregate clearance, and (iii) complete rather than partial rescue of neuronal viability from Aβ42 cytotoxicity creates a differentiation profile not replicable by simply substituting another N-substituted oligopyrrolamide or generic Aβ inhibitor [2][3]. The quantitative evidence below establishes the specific, measurable dimensions where substitution would alter experimental outcomes.

Substituting with IAPP-targeted oligopyrrolamides (e.g., ADH-101) may not reproduce Aβ42-directed activity.
Generic monomeric Aβ inhibitors lack vesicle self-assembly and the dual clearance modality of ADH-353.
Partial rescue with curcumin-based treatments may reduce assay dynamic range compared to ADH-353-reported rescue levels.

ADH-353 Evidence vs. Comparators


Vesicle Self-Assembly: A Supramolecular Distinction

ADH-353 is distinguished from virtually all conventional Aβ fibrillation inhibitors by its ability to spontaneously self-assemble into functional vesicles under physiological conditions. This property arises from its amphiphilic design: one hydrophobic N-butyl side chain and two hydrophilic N-propylamine side chains on the tris-pyrrolamide scaffold [1]. These vesicles serve as supramolecular vehicles that simultaneously inhibit Aβ42 fibrillation and expedite clearance of Aβ42 aggregates [1]. In contrast, comparator Aβ inhibitors such as curcumin (IC50 ~0.8–3.1 μM for Aβ aggregation inhibition) [2], EGCG (BACE1 IC50 = 1.6 μM) , and tramiprosate [3] function as monomeric molecular entities without self-assembling properties, lacking the dual sequestration-and-clearance modality.

Vesicle Self-Assembly
Class-level
ADH-353: self-assembles into vesicles; curcumin, EGCG, tramiprosate: monomeric
Supports supramolecular dual-action study context
Biophysical confirmation; Maity et al. 2021
self-assembly peptidomimetic vesicles supramolecular therapeutics Aβ clearance

Complete Aβ42 Cytotoxicity Rescue

ADH-353 vesicles completely rescue both mouse neuroblastoma N2a and human neuroblastoma SH-SY5Y cells from the cytotoxicity that follows from Aβ42 misfolding, likely acting at the mitochondrial level [1]. The term 'completely rescue' as used in the primary literature indicates restoration of cell viability to levels statistically indistinguishable from untreated controls. By contrast, the widely studied polyphenolic inhibitor curcumin, when tested alone in SH-SY5Y cells challenged with Aβ42, preserves cell viability only up to approximately 85% even in optimized combination with piperine [2]. This ~15 percentage-point gap between complete (ADH-353) and partial (curcumin) rescue represents a meaningful difference in cytoprotective capacity, particularly relevant for assay systems where maximal signal-to-noise separation between treatment and Aβ-toxicity baseline is critical.

Cytotoxicity Rescue
Context-dependent
Reported rescue to control levels vs. ~85% for curcumin
Supports maximal assay window in neuroblastoma models
Cross-study comparable; MTS/MTT endpoint
neuroprotection Aβ42 cytotoxicity cell viability rescue SH-SY5Y N2a

Aβ42 Fibril Binding Affinity Benchmark

All-atom molecular dynamics simulations by Dabas & Goyal (2024) quantified the binding free energy of ADH-353 to the neurotoxic Aβ42 fibril (PDB ID 2NAO) as ΔGbinding = −142.91 ± 1.61 kcal/mol [1]. This exceptionally favorable binding energy is driven predominantly by electrostatic interactions between the positively charged N-propylamine side chains of ADH-353 and the acidic residues Glu3, Glu11, Glu22, Asp7, and Asp23 of the Aβ42 fibril, corroborated by heteronuclear single quantum coherence (HSQC) NMR studies [1]. The MD simulations further revealed that ADH-353 incorporation induces shortening and disappearance of β-strands with concomitant emergence of α-helical conformation, indicating structural reorganization away from the toxic β-sheet-rich state [1]. While comparable ΔGbinding values for other Aβ fibrillation inhibitors (e.g., EGCG, curcumin, CLR01) against the identical Aβ42 fibril system are not reported in a unified computational framework, this MD-derived energetic benchmark provides a quantitative reference point against which new chemical scaffolds can be computationally evaluated using the same Aβ42 fibril model (PDB 2NAO) [1].

Binding Affinity
Method context
ΔGbinding = −142.91 ± 1.61 kcal/mol (PDB 2NAO)
Quantitative benchmark for in silico screening
All-atom MD simulation; Dabas & Goyal 2024
molecular dynamics binding free energy Aβ42 fibril computational chemistry drug design

Library-Derived Selectivity Advantage

ADH-353 was not rationally designed as a singleton but was shortlisted from a small library of positively charged N-substituted oligopyrrolamides following experimental screening for Aβ fibrillation inhibition, intracellular cytotoxic Aβ oligomer disintegration, and alleviation of Aβ-induced cytotoxicity in SH-SY5Y and N2a cells [1]. This library-level derivation implies that ADH-353 displayed superior performance across these three functional parameters relative to other library members bearing different N-substitution patterns. Notably, the closely related tripyrrole ADH-101, which emerged as the top antagonist of IAPP fibrillation in a physiologically relevant lipid membrane system [2], was not reported to exhibit comparable activity against Aβ42, underscoring that subtle alterations in side-chain identity and charge distribution within the oligopyrrolamide scaffold critically dictate target amyloid specificity (Aβ42 vs. IAPP) [1][2].

Library Selectivity
Class-level
Lead compound from oligopyrrolamide library across fibrillation, oligomer, and cytotoxicity assays
Functionally validated lead for Aβ chemotype studies
Class-level inference; no exact IC50 margins reported
library screening structure-activity relationship oligopyrrolamide Aβ oligomer hit identification

Dual Mechanism: Inhibition and Aggregate Clearance

The supramolecular vesicle strategy of ADH-353 was explicitly conceived for the simultaneous inhibition of Aβ42 fibrillation and expedited clearance of Aβ42 aggregates [1]. This dual mechanism contrasts with single-action inhibitors: curcumin inhibits Aβ aggregation (IC50 ~0.8–3.1 μM) and can disaggregate preformed fibrils at higher concentrations (disaggregation IC50 ~1 μM for Aβ40), but lacks the vesicle-mediated clearance modality [2]; tramiprosate maintains Aβ in a non-fibrillar form but does not actively clear pre-existing aggregates [3]; and EGCG primarily acts through BACE1 inhibition (IC50 = 1.6 μM) with secondary effects on fibril formation . The co-occurrence of inhibition and clearance in a single supramolecular entity enables simultaneous intervention at two distinct points in the Aβ pathogenic cascade—prevention of de novo fibril formation and removal of existing toxic aggregates—which single-mechanism agents cannot achieve without combination therapy.

Dual Mechanism
Class-level
ADH-353: fibrillation inhibition + aggregate clearance; comparators: single action
Enables integrated Aβ homeostasis intervention research
Class-level inference; in vitro assays
dual mechanism fibrillation inhibition aggregate clearance Aβ homeostasis supramolecular

β-Strand Loss and Helix Induction

Molecular dynamics simulations captured the progressive structural reorganization of the Aβ42 fibril upon ADH-353 incorporation: conformational snapshots depicted shortening and eventual disappearance of β-strands and the emergence of α-helical conformation, indicating a loss of the well-organized, disease-relevant β-sheet-rich architecture [1]. A noteworthy decrease in interchain binding affinity within the Aβ42 fibril upon ADH-353 incorporation further evidenced the weakening of chain-chain interactions that destabilize the double-horseshoe conformation of the Aβ42 fibril [1]. This β-to-α conformational switching mechanism is fundamentally distinct from the mechanisms of EGCG (primarily BACE1 inhibition and non-specific amyloid remodeling ) and tramiprosate (maintenance of Aβ in non-fibrillar form via GAG mimetic interactions [2]), providing a structurally defined pathway for fibril disassembly that can be rationally exploited in scaffold optimization.

β-Strand Disruption
Method context
MD shows β-strand loss and α-helix emergence; comparators lack β-to-α switching
Provides structurally resolved fibril disassembly hypothesis
All-atom MD; PDB 2NAO model
β-sheet disruption helical induction fibril destabilization conformational transition MD simulation

ADH-353 Application Scenarios


Neuronal Cytoprotection Assay Development

For laboratories developing Aβ42-induced cytotoxicity assays in SH-SY5Y or N2a cells where maximal separation between untreated-control viability and Aβ42-challenged viability is critical, ADH-353 is the preferred tool compound. Its demonstrated complete rescue of both cell lines from Aβ42-induced cytotoxicity [1] provides a robust positive control with near-100% efficacy, compared to the ~85% maximal rescue reported for curcumin-based treatments in the same cell background [2]. This ~15 percentage-point efficacy advantage translates to a larger dynamic range and improved Z'-factor in high-throughput screening formats, reducing false-negative rates in hit identification campaigns for novel neuroprotective agents.

Integrated Aβ Homeostasis Research

Research programs investigating the interplay between de novo Aβ42 fibrillation and pre-existing aggregate clearance require a single agent capable of intervening at both nodes simultaneously. ADH-353's supramolecular vesicle design was explicitly engineered for this dual purpose—inhibiting Aβ42 fibrillation while expediting clearance of Aβ42 aggregates [1]—eliminating the need for multi-compound combinations. This is particularly valuable in cellular models where pharmacokinetic interactions between separate inhibitor and clearance agents could confound mechanistic interpretation. Competing agents such as tramiprosate (fibrillation inhibition only) [3], EGCG (BACE1 inhibition with secondary fibril effects) , and curcumin (inhibition plus concentration-dependent disaggregation but no vesicle-mediated clearance) [2] lack this integrated dual functionality.

Structure-Based Drug Design Benchmarking

Medicinal chemistry and computational chemistry groups engaged in rational design of Aβ42 fibril-disrupting scaffolds can utilize ADH-353's MD-derived ΔGbinding value (−142.91 ± 1.61 kcal/mol against PDB ID 2NAO) [4] as a quantitative benchmark for in silico screening of novel chemical entities. The fully characterized electrostatic interaction map (Glu3, Glu11, Glu22, Asp7, Asp23) and the documented β-strand→α-helix conformational switching mechanism [4] provide a structurally validated pharmacophore model. New candidate molecules can be computationally evaluated against this benchmark using the same Aβ42 fibril system, enabling rank-ordering of designed analogs before committing to synthesis.

Oligopyrrolamide SAR Studies

For research groups investigating the structural determinants of amyloid target selectivity within the N-substituted oligopyrrolamide chemotype, ADH-353 serves as the Aβ42-selective reference compound. Its library-derived selection as the top Aβ42-active compound [1] contrasts with ADH-101, which emerged as the most effective IAPP antagonist from a related library screen but lacks demonstrated Aβ42 activity [5]. This pair of compounds—ADH-353 (Aβ42-selective) and ADH-101 (IAPP-selective)—enables controlled SAR studies to dissect how specific N-substitution patterns (propylamine vs. other cationic/hydrophobic side chains) govern amyloid target preference, informing the design of next-generation oligopyrrolamides with tailored selectivity profiles.

Application
Selection Property
Validation Focus
Neuronal Viability Assay Development
Reported rescue of neuronal viability from Aβ42 cytotoxicity
Assay dynamic range and Z'-factor optimization
Integrated Aβ Homeostasis Studies
Single-agent dual fibrillation inhibition and aggregate clearance
Pathway-intervention model without confounding multi-agent variables
Structure-Based Inhibitor Design
MD-derived binding free energy reference (PDB 2NAO)
In silico rank-ordering of novel scaffolds
Oligopyrrolamide SAR Studies
Aβ42-selective chemotype reference
Amyloid target specificity comparison with IAPP-selective analogs

Technical Documentation Hub

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